Cas no 936131-03-2 (3-Chloro-3-(3-chloro-phenyl)-2-oxo-propionic acid methyl ester)

• Product Name: 3-Chloro-3-(3-chloro-phenyl)-2-oxo-propionic acid methyl ester
• CAS No: 936131-03-2
• MF: C₁₀H₈Cl₂O₃
• MW: 247.074721336365
• CID: 2152191
• Update Time: 2023-08-05

3-Chloro-3-(3-chloro-phenyl)-2-oxo-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-chloro-3-(3-chloro-phenyl)-2-oxo-propionic acid methyl ester
• QNFXEECTBCIMFP-UHFFFAOYSA-N
• methyl 3-chloro3-(3-chlorophenyl)-2-oxopropanoate
• Benzenepropanoic acid, beta,3-dichloro-alpha-oxo-, methyl ester
• 3-Chloro-3-(3-chloro-phenyl)-2-oxo-propionic acid methyl ester

• Inchi： 1S/C10H8Cl2O3/c1-15-10(14)9(13)8(12)6-3-2-4-7(11)5-6/h2-5,8H,1H3
• InChI Key： QNFXEECTBCIMFP-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OC)=O)C1C=CC=C(C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Topological Polar Surface Area: 43.4